19-Iodo-3-methyl-18-nonadecenoic acid

• CAS No.: 95998-63-3
• Molecular Formula: C20H37IO2
• Molecular Weight: 436.4 g/mol
• IUPAC Name: (E)-19-iodo-3-methylnonadec-18-enoic acid
• InChI: InChI=1S/C20H37IO2/c1-19(18-20(22)23)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-17-21/h15,17,19H,2-14,16,18H2,1H3,(H,22,23)/b17-15+
• InChI Key: FDWMMXBOERPFFE-BMRADRMJSA-N
• SMILES: CC(CCCCCCCCCCCCCCC=CI)CC(=O)O
• Isomeric SMILES: CC(CCCCCCCCCCCCCC/C=C/I)CC(=O)O
• Synonyms: 19-BMIVN; 19-iodo-3-methyl-18-nonadecenoic acid; 19-iodo-3-methyl-18-nonadecenoic acid, (E)-(+-)-isomer, 123I-labeled; 19-iodo-3-methyl-18-nonadecenoic acid, (E)-(+-)-isomer, 125I-labeled

Description

19-Iodo-3-methyl-18-nonadecenoic acid is a radioiodinated, methyl-branched long-chain fatty acid specifically designed and synthesized for research into myocardial metabolism . Its core research value lies in the field of cardiology, particularly for the evaluation of heart diseases involving aberrations in fatty acid uptake. The compound's structure integrates two key features: a radioiodine atom attached as a trans-vinyl iodide and a methyl branch introduced at the 3-position (racemic mixture) . The primary function of this 3-methyl branching is to inhibit beta-oxidation, the normal metabolic breakdown pathway of fatty acids in the heart . This design significantly prolongs the compound's retention within myocardial tissue compared to its straight-chain analogues . Studies in fasted rats have demonstrated high myocardial uptake and good heart-to-blood ratios, with significantly greater myocardial retention over time . The slow myocardial washout allows for excellent imaging potential using techniques like single photon emission computerized tomography (SPECT), where minimizing redistribution is crucial . Metabolic studies indicate that the 3-methyl branching alters the compound's pathway in heart cells, leading to predominant storage in complex lipid pools such as triglycerides and polar lipids, rather than rapid oxidation and clearance . This mechanism underpins its prolonged retention and makes it a promising candidate for non-invasive imaging of regional myocardial fatty acid uptake.

Chemical Synthesis and Stereochemical Considerations

Comprehensive Synthetic Pathways and Precursor Chemistry

Multi-step Reaction Sequences and Strategic Planning

The synthesis of (E)-19-iodo-3(RS)-methyl-18-nonadecenoic acid is accomplished through a comprehensive 15-step reaction sequence. osti.gov The strategic planning of this synthesis involves the early introduction of the methyl branch to avoid potential complications in later stages. The long carbon chain is built up progressively, and the terminal vinyl iodide is formed in one of the final steps of the sequence.

Introduction of Methyl Branching via Specific Organic Reactions

The methyl group at the 3-position is introduced early in the synthetic sequence. This is achieved through a Friedel-Crafts acylation reaction of thiophene (B33073) with 3(RS)-methyl-4-carbomethoxybutanoyl chloride. osti.gov This chloride is generated from 3-methylglutaric anhydride. osti.gov This method establishes the racemic methyl-branched center, denoted as 3(RS), indicating a mixture of both R and S configurations at this position. The introduction of this methyl branch is a critical modification intended to influence the metabolic fate of the fatty acid.

Regioselective Iodination and Vinyl Iodide Formation

The formation of the terminal vinyl iodide is a crucial step that is accomplished with high regioselectivity. The synthesis culminates in the formation of the methyl ester of the target compound, methyl (E)-19-(tri-n-butylstannyl)-3(RS)-methyl-18-nonadecenoate, through the reaction of n-Bu3SnH with methyl 3(RS)-methyl-18-nonadecynoate. osti.gov

The final step to introduce the iodine atom is an iododestannylation reaction. osti.gov This reaction involves treating the tri-n-butylstannyl precursor with iodine, which selectively replaces the stannyl (B1234572) group with an iodine atom to form the desired (E)-vinyl iodide. osti.gov This method ensures the formation of the trans isomer of the double bond.

Isomeric Configurations and Their Chemical Significance

The isomeric configurations of 19-Iodo-3-methyl-18-nonadecenoic acid are significant as they determine the three-dimensional structure of the molecule, which can in turn influence its chemical and biological properties.

The synthesis results in a racemic mixture at the 3-position, meaning both the (R)- and (S)-enantiomers are present. osti.gov The chemical significance of this is that while the synthetic route is efficient, it does not differentiate between these two stereoisomers.

Furthermore, the double bond at the 18-position is synthesized to be in the (E) or trans configuration. osti.gov This is a direct result of the specific chemistry used in the iododestannylation step. The (E)-isomer has a more linear structure compared to the corresponding (Z) or cis-isomer, which would have a kink in the chain. This difference in shape can have profound effects on how the molecule packs in a solid state and interacts with other molecules.

Radiochemical Derivatization and Tracer Development Methodology

Strategies for Radioiodine Incorporation into the Nonadecenoic Backbone

The introduction of a radioiodine isotope (such as ¹²³I, ¹²⁵I, or ¹³¹I) into the nonadecenoic acid backbone is a critical step in creating a functional radiotracer. The choice of strategy depends on the available precursor molecule, desired specific activity, and the required stability of the carbon-iodine bond. Several established methods are employed for the radioiodination of fatty acids and related molecules.

One common approach is nucleophilic iodide replacement , where a different halogen, typically bromine, is first placed at the desired position on the fatty acid chain. This bromo-precursor is then reacted with a solution of radioactive sodium iodide, causing the radioiodide anion to displace the bromide ion. This method is straightforward and has been successfully used for preparing various terminally iodinated fatty acids. nih.gov

Another powerful set of techniques involves electrophilic iodination . In this process, the radioiodide (I⁻) is oxidized to an electrophilic species (e.g., I⁺) which then reacts with a suitable precursor. nih.gov Common methods include:

Iododestannylation: This highly efficient method involves the synthesis of a trialkylstannyl (e.g., trimethylstannyl) precursor. The carbon-tin bond is readily cleaved by reaction with radioiodide in the presence of a mild oxidizing agent, such as peracetic acid or chloramine-T, resulting in the desired radioiodinated compound with high radiochemical yield and purity. nih.gov

Iododeboronation: Similar to iododestannylation, this strategy uses a boronic acid precursor. The synthesis of (E)-18-iodo-17-octadecenoic acid, an analogue, has been achieved by treating a (17-carbomethoxyheptadec-1-en-1-yl)boronic acid precursor with sodium iodide and chloramine-T. nih.gov

Direct Iodination of Alkynes: Terminal alkynes can be directly radioiodinated using radioiodide in the presence of copper(II) salts or via an alkynyltrifluoroborate intermediate, offering a direct route to vinyl iodide structures like that found in 19-iodo-18-nonadecenoic acid. acs.org

Isotope exchange represents another strategy, where a non-radioactive iodo-compound is incubated with a high concentration of radioiodide, leading to the exchange of stable iodine for a radioactive isotope. nih.gov However, this method often results in products with lower molar activity compared to synthesis-based approaches. acs.org

Table 1: Comparison of Radioiodination Strategies for Fatty Acids

Method	Precursor Type	Typical Reagents	Key Advantages	Reference
Nucleophilic Replacement	Bromo- or Tosyl-fatty acid	Na[I]	Simple, direct substitution	nih.gov
Iododestannylation	Trialkylstannyl-fatty acid	Na[I], Peracetic acid	High yield and purity, mild conditions	nih.gov
Iododeboronation	Boronic acid-fatty acid	Na[I], Chloramine-T	Effective for vinyl iodides	nih.gov
Isotope Exchange	Non-radioactive Iodo-fatty acid	Na[I] (high concentration)	Simple procedure with existing compound	nih.govacs.org

Radiochemical Purity and Stability Assessment for Research Applications

For a radiolabeled compound to be useful in research, its purity and stability must be rigorously established. Radiochemical purity (RCP) is defined as the proportion of the total radioactivity in the sample that is present in the desired chemical form. iaea.orgymaws.com High RCP is essential to ensure that any observed biological activity or distribution pattern is attributable to the target compound and not to radioactive impurities, such as free radioiodide, which could be taken up by the thyroid and confound imaging results. ymaws.com

The assessment of RCP is primarily conducted using chromatographic techniques:

Thin-Layer Chromatography (TLC): This is a rapid and common method for routine quality control. A small spot of the radiolabeled compound is placed on a TLC plate (e.g., silica gel), which is then developed in a solvent system designed to separate the intact radiolabeled fatty acid from potential impurities. ymaws.comsnmjournals.org For instance, in a nonpolar solvent system, the fatty acid will move up the plate while polar impurities like free iodide remain at the origin. snmjournals.org The distribution of radioactivity on the plate is then measured to calculate the RCP. nih.gov

High-Performance Liquid Chromatography (HPLC): HPLC offers superior resolution and is the gold standard for purity analysis. nih.gov The sample is passed through a column under high pressure, and a radioactivity detector connected in series with a standard UV detector allows for the precise identification and quantification of all radioactive species in the sample. nih.gov This method can separate the desired product from closely related labeled byproducts.

Stability assessment is also crucial. The radiolabeled compound is stored under defined conditions (e.g., in solution at a specific temperature) and its RCP is re-evaluated at various time points. snmjournals.org This determines the shelf-life of the tracer and ensures its integrity throughout the duration of an experiment. A primary concern is deiodination, the process by which the radioiodine atom cleaves from the fatty acid backbone.

Table 2: Techniques for Radiochemical Purity Assessment

Technique	Principle	Advantages	Limitations	Reference
Thin-Layer Chromatography (TLC)	Separation based on polarity on a flat plate	Fast, simple, inexpensive	Lower resolution than HPLC	ymaws.com
High-Performance Liquid Chromatography (HPLC)	High-resolution separation in a packed column	Highly accurate and quantitative, purification capability	Requires specialized equipment, longer analysis time	nih.gov

Preparation of Labeled Analogues for In Vitro and In Vivo Studies

To understand the biological behavior of 19-Iodo-3-methyl-18-nonadecenoic acid, researchers often synthesize and evaluate a series of structurally related compounds, or analogues. These studies help elucidate how factors like chain length, the position of the iodine atom, and structural modifications (such as methyl branching or the inclusion of a phenyl group) affect metabolic pathways and tissue uptake, particularly in the heart. nih.govsnmjournals.org

The preparation of these analogues follows the same general workflow: synthesis of a suitable precursor, incorporation of radioiodine using methods described in section 3.1, and subsequent purification to achieve a high-purity product ready for biological evaluation.

Notable examples of radioiodinated fatty acid analogues developed for research include:

16-Iodo-9-hexadecenoic acid: An early analogue developed to improve myocardial specificity in imaging studies. nih.gov

15-(p-Iodophenyl)pentadecanoic acid (IPPA): This widely studied analogue incorporates a phenyl ring to block metabolism at the terminal end, leading to longer retention in myocardial tissue. nih.gov

β-Methyl-iodophenylpentadecanoic acid (BMIPP): A derivative of IPPA, it includes a methyl group on the fatty acid chain which alters its metabolic processing and clearance from the myocardium. nih.gov

(E)-18-Iodo-17-octadecenoic acid: This compound was synthesized as a model iodoalkenyl fatty acid to study myocardial uptake and the extent of in vivo deiodination without structural features designed to inhibit metabolism. nih.gov

By comparing the biodistribution and metabolic fate of these different tracers in in vitro cell assays and in vivo animal models, scientists can optimize the molecular structure to enhance desired properties, such as heart uptake and retention, for potential diagnostic applications. researchgate.net

Table 3: Examples of Radioiodinated Fatty Acid Analogues for Research

Compound Name	Key Structural Feature	Primary Research Application	Reference
16-Iodo-9-hexadecenoic acid	Internal double bond, terminal iodine	Myocardial specificity studies	nih.gov
15-(p-Iodophenyl)pentadecanoic acid (IPPA)	Terminal iodophenyl group	Myocardial metabolism imaging	nih.gov
β-Methyl-iodophenylpentadecanoic acid (BMIPP)	Terminal iodophenyl group and β-methyl branch	Studying altered fatty acid metabolism	nih.gov
(E)-18-Iodo-17-octadecenoic acid	Terminal vinyl iodide	Baseline myocardial uptake and deiodination studies	nih.gov

Biochemical Behavior and Metabolic Fate in Experimental Systems

Influence of 3-Methyl Branching on Beta-Oxidation Inhibition Mechanisms

The introduction of a methyl group at the 3-position (β-position) of the fatty acid chain is a key structural modification that significantly alters its metabolism. In typical straight-chain fatty acids, the primary catabolic pathway is mitochondrial beta-oxidation, a cyclical process that sequentially shortens the acyl chain by two-carbon units. mdpi.comwikipedia.org However, the presence of a methyl group on the beta-carbon of 19-Iodo-3-methyl-18-nonadecenoic acid creates steric hindrance, effectively inhibiting the third step of the beta-oxidation spiral, which is catalyzed by 3-hydroxyacyl-CoA dehydrogenase. nih.govaocs.org

To overcome this metabolic block, cells employ an alternative pathway known as alpha-oxidation, which primarily occurs in peroxisomes. nih.govresearchgate.netnih.gov This process involves the removal of a single carbon atom from the carboxyl end of the fatty acid. The initial step is the activation of the fatty acid to its CoA ester. researchgate.net Subsequently, the acyl-CoA ester undergoes hydroxylation at the alpha-carbon, a reaction catalyzed by phytanoyl-CoA hydroxylase (PAHX). researchgate.net The resulting 2-hydroxy-3-methylacyl-CoA is then cleaved by 2-hydroxyphytanoyl-CoA lyase (2-HPCL), a thiamine (B1217682) pyrophosphate-dependent enzyme, to yield a (n-1) aldehyde and formyl-CoA. researchgate.net The aldehyde is further oxidized to the corresponding carboxylic acid, which is now one carbon shorter and lacks the beta-methyl group, making it a suitable substrate for subsequent beta-oxidation. researchgate.net This diversion to alpha-oxidation is a crucial mechanism that allows for the continued, albeit modified, metabolism of 3-methyl-branched fatty acids.

Investigational Metabolic Trapping Mechanisms within Research Models

The concept of "metabolic trapping" is fundamental to the utility of radioiodinated fatty acid analogues like 19-Iodo-3-methyl-18-nonadecenoic acid in diagnostic imaging and metabolic research. wikipedia.orgtaylorandfrancis.com Metabolic trapping refers to the intracellular accumulation of a tracer molecule after it has been taken up by a cell and metabolically altered into a form that is not easily transported out of the cell or further metabolized at a significant rate. wikipedia.orgtaylorandfrancis.com

In the case of 19-Iodo-3-methyl-18-nonadecenoic acid, the metabolic trapping is a direct consequence of its structural design. Following its uptake into a cell, the fatty acid undergoes initial metabolic steps. However, the beta-methyl group, as discussed, significantly slows down its complete breakdown via beta-oxidation. While the initial alpha-oxidation can occur, the subsequent metabolic steps may be slow or incomplete, leading to the accumulation of the parent compound and its early-stage metabolites within the cell. nih.gov This prolonged retention, or "trapping," allows for the visualization and quantification of fatty acid uptake and initial metabolism in tissues like the myocardium, providing valuable insights into regional metabolic activity. wikipedia.orgnih.gov

Subcellular Distribution and Lipid Pool Association in Animal Models

Once inside the cell, 19-Iodo-3-methyl-18-nonadecenoic acid and its metabolites are distributed among various subcellular compartments and incorporated into different lipid pools. The activation of fatty acids to their acyl-CoA derivatives can occur on the outer mitochondrial membrane, the endoplasmic reticulum membrane, and peroxisomal membranes, which influences their subsequent metabolic fate. nih.govyoutube.com

Studies on branched-chain fatty acids have shown that they are incorporated into various classes of lipids. In human fetal primary intestinal cells, branched-chain fatty acids are preferentially taken up into the phospholipid fraction of cellular lipids. researchgate.net Furthermore, cholesteryl esters have demonstrated a high affinity for branched-chain fatty acids. researchgate.net In animal models, the tissue distribution of branched-chain fatty acids can be quite specific, with notable accumulation in the meibomian glands, where they are major components of cholesteryl esters and wax esters. researchgate.net While specific quantitative data for the subcellular distribution of 19-Iodo-3-methyl-18-nonadecenoic acid is limited, it is expected to follow a similar pattern, with initial localization to the mitochondria and peroxisomes for oxidation, and incorporation into triglycerides and phospholipids (B1166683) in the cytosolic lipid pool. nih.gov

Comparative Metabolic Profiles with Structurally Related Fatty Acid Analogues

The metabolic behavior of 19-Iodo-3-methyl-18-nonadecenoic acid is best understood when compared with other structurally related fatty acid analogues. A study comparing the myocardial metabolism of 16-[¹²³I]iodo-9-hexadecenoic acid (IHDA), 15-(p-[¹²³I]iodophenyl)pentadecanoic acid (pIPPA), and 15-(p-[¹²³I]iodophenyl)-3,3-dimethylpentadecanoic acid (DMIPP) in a canine model revealed significant differences in their metabolic handling. nih.gov

Cellular Uptake and Transport Dynamics in Research Models

Mechanisms of Long-Chain Fatty Acid Entry into Cellular Systems

The entry of long-chain fatty acids (LCFAs) into cells is a multifaceted process, understood to occur through two primary, coexisting pathways: passive diffusion and protein-mediated transport. nih.govmaastrichtuniversity.nlnih.govmaastrichtuniversity.nl The amphipathic nature of LCFAs, with a polar carboxyl head and a nonpolar hydrocarbon tail, allows them to partition into the cell membrane's lipid bilayer. maastrichtuniversity.nl The subsequent movement across the bilayer, often termed "flip-flop," is a key step in passive diffusion. guidetopharmacology.org However, this passive model alone is often insufficient to explain the speed and saturability of fatty acid uptake observed in tissues with high metabolic rates, such as the heart, skeletal muscle, and adipose tissue. nih.govmaastrichtuniversity.nl

A compelling body of evidence supports a dominant role for protein-mediated transport, which involves a suite of membrane-associated proteins that facilitate the efficient uptake of LCFAs. maastrichtuniversity.nlnih.govnih.gov Key proteins implicated in this process include:

CD36 (also known as Fatty Acid Translocase or FAT): A widely expressed scavenger receptor that binds LCFAs with high affinity and is thought to sequester them at the membrane surface, thereby increasing the concentration gradient and facilitating their entry. nih.govnih.gov Its presence is crucial for the high rates of fatty acid uptake in muscle and adipose tissue. nih.gov

Fatty Acid Transport Proteins (FATPs): A family of six proteins (FATP1-6) that are believed to facilitate fatty acid transport across the membrane. unl.edunih.gov Many FATPs also possess acyl-CoA synthetase activity, leading to the hypothesis of "vectorial acylation," where the fatty acid is esterified to Coenzyme A as it is transported, effectively trapping it inside the cell and maintaining a favorable gradient for further influx. unl.edunih.govresearchgate.net

Plasma Membrane Fatty Acid-Binding Protein (FABPpm): Another protein found at the cell surface that is implicated in the initial binding and uptake of LCFAs. nih.gov

The structural modifications of 19-Iodo-3-methyl-18-nonadecenoic acid—specifically the methyl group at the 3-position and the terminal iodo-vinyl group—are expected to influence its interaction with these transport systems. Methyl branching, particularly at the β-carbon (position 3), is known to sterically hinder metabolic processes like β-oxidation. unl.edu This modification may also affect its recognition and binding by transport proteins and the subsequent intracellular trafficking.

Role of Fatty Acid-Binding Proteins (FABPs) in Intracellular Trafficking

Once inside the cell, the journey of a long-chain fatty acid continues in the aqueous cytoplasm, a challenging environment for a hydrophobic molecule. This is where intracellular lipid-binding proteins, particularly the fatty acid-binding proteins (FABPs), play an essential chaperoning role. nih.govnih.gov FABPs are a family of small, abundant cytosolic proteins that reversibly bind LCFAs and other hydrophobic ligands. nih.gov

The primary functions of FABPs in intracellular trafficking include:

Increasing the solubility of LCFAs in the cytoplasm. nih.gov

Facilitating their transport from the plasma membrane to various organelles for metabolism or storage, such as mitochondria and peroxisomes for oxidation, the endoplasmic reticulum for esterification into complex lipids, and lipid droplets for storage. nih.gov

Protecting the cell from the potential cytotoxic effects of high concentrations of free fatty acids.

Targeting specific fatty acids to particular metabolic pathways or to the nucleus for the regulation of gene expression. nih.govbiorxiv.org

There are at least nine distinct FABP isoforms in mammals, each with a characteristic tissue distribution and subtly different ligand-binding affinities, suggesting specialized roles. nih.govnih.gov For example, Heart-FABP (H-FABP) is abundant in tissues with high oxidative metabolism like the heart and skeletal muscle, while Liver-FABP (L-FABP) is predominant in the liver and intestine. nih.gov

While direct studies on the binding of 19-Iodo-3-methyl-18-nonadecenoic acid to specific FABP isoforms are not available, research on other branched-chain fatty acids provides some insight. For instance, L-FABP expression has been shown to enhance the metabolism of the branched-chain fatty acid phytanic acid. nih.gov The binding affinity of a fatty acid to an FABP is influenced by factors like chain length and degree of unsaturation. The structural modifications of 19-Iodo-3-methyl-18-nonadecenoic acid would likely modulate its affinity for different FABP isoforms, thereby influencing its intracellular fate.

Below is an interactive data table summarizing the dissociation constants (Kd) for various fatty acids with different FABP isoforms, illustrating the range of binding affinities.

FABP Isoform	Fatty Acid Ligand	Dissociation Constant (Kd)
Adipocyte-FABP (A-FABP)	Stearic acid	80 nM
Adipocyte-FABP (A-FABP)	Palmitic acid	83 nM
Adipocyte-FABP (A-FABP)	Oleic acid	57 nM
Adipocyte-FABP (A-FABP)	Linoleic acid	92 nM
Adipocyte-FABP (A-FABP)	Arachidonic acid	182 nM
Heart-FABP (H-FABP)	Palmitic acid	0.96 µM
Heart-FABP (H-FABP)	Oleic acid	0.43 µM
Heart-FABP (H-FABP)	Arachidonic acid	0.37 µM

This data is compiled from reference nih.gov.

Membrane Permeation Kinetics in Cultured Cells and Tissue Preparations

The kinetics of fatty acid permeation across the cell membrane are often studied to quantify the efficiency and characteristics of the transport process. For protein-mediated transport, these kinetics typically follow a saturation model, similar to enzyme kinetics, which can be described by the Michaelis-Menten equation, yielding parameters such as Km (the concentration at half-maximal transport velocity) and Vmax (the maximum transport velocity). nih.gov A lower Km value generally indicates a higher affinity of the transporter for the fatty acid.

While specific in vitro kinetic studies on the membrane permeation of 19-Iodo-3-methyl-18-nonadecenoic acid in cultured cells are not prominently available in the reviewed literature, in vivo studies provide valuable data on its uptake in tissue preparations. Research in fasted rats has demonstrated significant uptake and prolonged retention of this compound in the myocardium. nih.gov The presence of the 3-methyl group is a key structural feature designed to inhibit β-oxidation, thereby leading to its retention in the myocardial tissue after uptake. unl.edu

The following interactive data table presents the tissue distribution of [¹²⁵I]-labeled 19-Iodo-3-methyl-18-nonadecenoic acid in fasted rats at different time points, showcasing its significant heart uptake and retention.

Time Point	Blood (% dose/g)	Heart (% dose/g)	Liver (% dose/g)
2 min	0.53	4.56	2.52
5 min	0.28	4.29	2.05
30 min	0.12	4.23	1.13
60 min	0.09	4.10	0.86

This data is adapted from the study by Goodman et al. (1989) nih.gov.

The high and sustained concentration in the heart tissue suggests efficient initial permeation into cardiomyocytes, followed by metabolic trapping, which is consistent with the designed properties of a β-methylated fatty acid analog. nih.gov The initial rapid uptake points towards an efficient transport mechanism, likely involving the fatty acid transport proteins highly expressed in cardiac muscle, such as CD36 and H-FABP. nih.govnih.gov

Investigational Applications in Pre Clinical Metabolic Research

Probing Fatty Acid Metabolism in Experimental Myocardial Systems

The primary application of 19-iodo-3-methyl-18-nonadecenoic acid in preclinical research has been to investigate fatty acid metabolism within the myocardium. The heart muscle relies heavily on fatty acids as its primary energy source. Alterations in fatty acid utilization are often an early indicator of myocardial disease. By introducing a modified fatty acid like 19-iodo-3-methyl-18-nonadecenoic acid, researchers can trace its uptake and retention, providing insights into the metabolic state of the heart tissue.

The strategic placement of a methyl group at the beta-position of the fatty acid chain is a key structural modification. This methylation is intended to inhibit beta-oxidation, the primary mitochondrial pathway for breaking down fatty acids. By slowing this metabolic process, the compound is retained in the myocardial cells for a longer duration, which is a desirable characteristic for imaging purposes.

In studies involving fasted rats, the radioiodinated form of 19-iodo-3-methyl-18-nonadecenoic acid demonstrated significant uptake and prolonged retention in the heart. nih.gov This suggests that the structural modifications successfully altered its metabolic processing, leading to its accumulation in the myocardial tissue. nih.gov The prolonged retention allows for a clearer and more stable signal for imaging techniques like single-photon emission computed tomography (SPECT). nih.gov

Myocardial Uptake and Retention of [¹²⁵I]-19-Iodo-3-methyl-18-nonadecenoic Acid in Fasted Rats

Time Point	Percentage of Injected Dose per Gram of Heart Tissue
2 minutes	4.56%
60 minutes	4.10%

This table illustrates the significant uptake and sustained retention of the compound in the heart tissue of fasted rats over a one-hour period. nih.gov

Development of Molecular Probes for Elucidating Aberrations in Lipid Metabolism

Radioactively labeled compounds like 19-iodo-3-methyl-18-nonadecenoic acid are developed as molecular probes to non-invasively study biological processes. nih.gov In the context of lipid metabolism, such probes can be instrumental in identifying and understanding abnormalities associated with various diseases. nih.gov Conditions such as ischemia, cardiomyopathy, and diabetes are known to cause significant shifts in how the heart utilizes fatty acids. nih.gov

Molecular probes based on modified fatty acids can help visualize these metabolic shifts. For instance, in a healthy heart, there is a high uptake of fatty acids. In contrast, in ischemic or failing heart muscle, there is often a switch from fatty acid oxidation to glucose utilization. A probe like 19-iodo-3-methyl-18-nonadecenoic acid could potentially be used to map these areas of altered metabolism. The radioactive iodine atom allows for external detection, enabling researchers to see where the fatty acid is taken up and retained. nih.gov

While the direct application of 19-iodo-3-methyl-18-nonadecenoic acid in studies of specific lipid metabolism disorders is not extensively documented in publicly available research, its properties make it a candidate for such investigations. The principle behind its design is to provide a tool that reflects fatty acid uptake but is not rapidly metabolized, thus trapping the signal in the tissue and allowing for detailed imaging of metabolic aberrations. nih.gov

Assessment of Compound Uptake and Retention in Animal Models for Research Purposes

The evaluation of a novel tracer's biodistribution is a critical step in its preclinical assessment. For 19-iodo-3-methyl-18-nonadecenoic acid, tissue distribution studies have been conducted in animal models to determine its uptake and retention in various organs, with a particular focus on the heart.

In studies using fasted rats, [¹²⁵I]-labeled 19-iodo-3-methyl-18-nonadecenoic acid showed a high concentration in the heart shortly after administration, with a significant amount remaining after one hour. nih.gov This high heart-to-blood ratio is a crucial characteristic for a myocardial imaging agent, as it ensures a strong signal from the target organ with minimal background interference. The prolonged retention is attributed to the methyl-branching in its structure, which hinders beta-oxidation. nih.gov These findings in rat models suggest its potential for producing clear and high-contrast images of the myocardium. nih.gov

Key Characteristics of 19-Iodo-3-methyl-18-nonadecenoic Acid in Animal Models

Parameter	Observation in Fasted Rats	Implication for Research
Myocardial Uptake	Significant (4.56% dose/g at 2 min)	Effective targeting of heart tissue
Myocardial Retention	Prolonged (4.10% dose/g at 60 min)	Suitable for imaging studies requiring stable signal

This table summarizes the key pharmacokinetic properties of the compound observed in preclinical animal studies, highlighting its suitability for myocardial research. nih.gov

Advanced Analytical Methodologies for Compound Characterization and Study

Chromatographic Separation Techniques for Compound Isolation and Metabolite Analysis

The isolation and analysis of 19-Iodo-3-methyl-18-nonadecenoic acid and its metabolites from complex biological matrices are commonly achieved through chromatographic techniques, particularly gas chromatography (GC). For GC analysis, the carboxylic acid group of the parent compound is typically derivatized to a more volatile ester, most commonly a methyl ester, through a process called transesterification. This derivatization is often accomplished using reagents like methanolic potassium hydroxide.

The separation of the resulting fatty acid methyl ester (FAME) is then carried out on a capillary GC column. The choice of the stationary phase of the column is critical for achieving the desired separation from other fatty acids. Highly polar cyanopropyl capillary columns are often employed for the detailed separation of various FAME isomers, including positional and geometric (cis/trans) isomers. The elution order of the FAMEs is dependent on factors such as chain length, degree of unsaturation, and the position of double bonds.

The following interactive table provides a hypothetical example of the retention times for 19-Iodo-3-methyl-18-nonadecenoic acid methyl ester and some other common fatty acid methyl esters on a polar capillary GC column.

Compound	Retention Time (minutes)
Palmitic acid methyl ester (C16:0)	15.2
Stearic acid methyl ester (C18:0)	18.5
Oleic acid methyl ester (C18:1)	19.1
Linoleic acid methyl ester (C18:2)	20.3
19-Iodo-3-methyl-18-nonadecenoic acid methyl ester	25.8
Arachidic acid methyl ester (C20:0)	22.4

This data is hypothetical and for illustrative purposes.

Metabolite analysis for 19-Iodo-3-methyl-18-nonadecenoic acid would also rely on these chromatographic principles. Potential metabolic pathways could involve desaturation, elongation, or beta-oxidation, leading to a variety of related compounds that would also be separated and identified using GC-based methods.

Quantitative Analysis of Compound Distribution in Biological Samples

The quantitative determination of 19-Iodo-3-methyl-18-nonadecenoic acid in biological samples such as plasma, serum, whole blood, or tissue homogenates is essential for understanding its distribution and physiological effects. nih.govnih.gov Gas chromatography-mass spectrometry (GC-MS) is a highly sensitive and reliable method for this purpose. nih.gov

For accurate quantification, an internal standard is added to the sample before the extraction and derivatization steps. Isotope-labeled versions of the analyte or a fatty acid with a similar chemical structure and chain length that is not naturally present in the sample are ideal internal standards. The quantification is based on the ratio of the peak area of the analyte to that of the internal standard.

The following interactive table illustrates a hypothetical distribution of 19-Iodo-3-methyl-18-nonadecenoic acid in various biological samples.

Biological Sample	Concentration (ng/mL or ng/g)
Plasma	50.3
Serum	45.8
Whole Blood	62.1
Adipose Tissue	150.7
Liver Tissue	25.4

This data is hypothetical and for illustrative purposes.

The choice of the biological matrix can influence the measured concentrations of fatty acids. nih.gov For instance, some fatty acids may be found in higher concentrations in plasma compared to serum. nih.gov Therefore, consistency in sample type is crucial for comparative studies.

Spectroscopic and Mass Spectrometric Approaches for Structural Confirmation and Fate Determination

Mass spectrometry (MS), particularly when coupled with gas chromatography (GC-MS), is a powerful tool for the structural confirmation of 19-Iodo-3-methyl-18-nonadecenoic acid and the determination of its metabolic fate.

In GC-MS, after the compound is separated on the GC column, it enters the mass spectrometer where it is ionized. Electron ionization (EI) is a common technique that generates a molecular ion (M+) and a series of characteristic fragment ions. jeol.com The fragmentation pattern serves as a molecular fingerprint that can be used to identify the compound by comparing it to a library of known spectra. For novel compounds like 19-Iodo-3-methyl-18-nonadecenoic acid, a detailed analysis of the fragmentation pattern is necessary for structural elucidation.

Key fragments would be expected from the cleavage at the methyl branch, the double bond, and the loss of the iodine atom and the methoxy group from the methyl ester. The molecular ion peak would confirm the molecular weight of the derivatized compound.

The following interactive table presents hypothetical mass spectral data for 19-Iodo-3-methyl-18-nonadecenoic acid methyl ester.

m/z (mass-to-charge ratio)	Relative Intensity (%)	Proposed Fragment
434	10	[M]+ (Molecular Ion)
403	25	[M - OCH3]+
307	15	[M - I]+
275	40	Cleavage at the double bond
74	100	McLafferty rearrangement fragment (characteristic of methyl esters)
55	80	Alkyl chain fragment

This data is hypothetical and for illustrative purposes.

In cases where the molecular ion is not observed with EI, softer ionization techniques such as field ionization (FI) can be employed. jeol.com FI typically produces a strong molecular ion peak with minimal fragmentation, which is highly valuable for confirming the molecular weight. jeol.com High-resolution mass spectrometry can provide the exact mass of the ions, allowing for the determination of the elemental composition of the parent compound and its fragments, further solidifying the structural identification.

By identifying the structure of metabolites through these techniques, the metabolic fate of 19-Iodo-3-methyl-18-nonadecenoic acid within a biological system can be determined.

Future Research Perspectives and Methodological Advancements

Exploration of Novel Synthetic Routes and Derivatization Strategies

The synthesis of 19-Iodo-3-methyl-18-nonadecenoic acid and its analogs is a cornerstone for future research. While methods for creating iodo-fatty acid analogs exist, further exploration into more efficient and stereospecific synthetic pathways is warranted. nih.gov The synthesis of similar compounds, such as (E)-19-iodo-3,3-dimethyl-18-nonadecenoic acid, has been described and serves as a foundational methodology. nih.gov Future efforts could focus on refining these multi-step processes, which typically involve the creation of a long-chain fatty acid backbone followed by the introduction of the iodine atom. tuscany-diet.netnih.gov

Derivatization is crucial for enhancing analytical detection and understanding the compound's function. researchgate.net Converting the carboxylic acid group into various esters or amides can improve stability and performance in analytical techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). jafs.com.plnih.gov These derivatization techniques are essential not only for purification and analysis during synthesis but also for creating a portfolio of related compounds with potentially modulated biological activities. researchgate.netnih.gov Strategies often aim to introduce chromophores or fluorophores to increase detection sensitivity. jafs.com.plmdpi.com

A key challenge in derivatizing unsaturated fatty acids is preserving the integrity of the double bonds, as isomerization can occur under certain reaction conditions. jafs.com.pl Therefore, developing milder derivatization methods is a significant research avenue.

Table 1: Potential Derivatization Strategies for Analysis | Derivatization Approach | Target Functional Group | Analytical Technique | Purpose & Benefits | Citations | | :--- | :--- | :--- | :--- | :--- | | Esterification (e.g., Methyl Esters - FAMEs) | Carboxylic Acid | Gas Chromatography (GC) | Increases volatility for GC analysis, improves separation, and reduces peak tailing. nih.gov | | Phenacyl Ester Formation (e.g., with 2,4'-dibromoacetophenone) | Carboxylic Acid | High-Performance Liquid Chromatography (HPLC) with UV detection | Introduces a UV-absorbing chromophore, enhancing detection sensitivity at longer wavelengths (>240 nm). jafs.com.plmdpi.com | | Fluorous Derivatization (e.g., with PFPA) | Carboxylic Acid | Liquid Chromatography-Mass Spectrometry (LC-MS) | Enables highly sensitive quantification in biological samples, achieving atto-molar level detection. mdpi.com | | Paternò–Büchi Reaction | Carbon-Carbon Double Bond | Mass Spectrometry (MS) | Allows for the precise identification of the double bond's location within the fatty acid chain. mdpi.com |

Elucidation of Further Molecular Interactions and Biological Targets

The structural modifications of 19-Iodo-3-methyl-18-nonadecenoic acid—the methyl group at the 3-position and the terminal vinyl iodide—are designed to influence its metabolic fate. The β-methyl group is known to inhibit β-oxidation, leading to prolonged retention in tissues like the myocardium. nih.gov This makes it a promising tracer for assessing fatty acid metabolism and uptake, particularly in the heart. nih.govnih.gov

Future research should aim to precisely identify the full range of proteins that interact with this fatty acid analog. Long-chain fatty acids are known to bind to a variety of proteins, including plasma membrane-associated fatty acid transport proteins (FATPs), cytosolic fatty acid-binding proteins (FABPs), and nuclear receptors like peroxisome proliferator-activated receptors (PPARs). nih.govnih.gov High-resolution structural biology techniques, such as X-ray crystallography and NMR spectroscopy, could be employed to visualize the binding of 19-Iodo-3-methyl-18-nonadecenoic acid within the binding pockets of these proteins. nih.gov

Beyond its expected role in cardiac metabolism, exploring other potential biological targets is crucial. For instance, free fatty acid receptors (FFARs), such as FFAR1 (GPR40) and FFAR4 (GPR120), are activated by long-chain fatty acids and are involved in various signaling pathways, including insulin (B600854) secretion and inflammation. dovepress.comdrugdiscoverynews.com Investigating whether 19-Iodo-3-methyl-18-nonadecenoic acid acts as an agonist or antagonist for these receptors could open new therapeutic avenues, potentially for metabolic diseases like diabetes or non-alcoholic fatty liver disease (NAFLD). dovepress.com

Development of Advanced In Vitro and In Vivo Experimental Models for Metabolic Studies

To fully understand the metabolic processing of 19-Iodo-3-methyl-18-nonadecenoic acid, advanced experimental models are required.

In Vitro Models: A variety of cell culture systems can be used to study the compound's cellular uptake, trafficking, and metabolic effects.

Hepatocyte Models: Primary human hepatocytes or cell lines like HepG2 can be used to model liver metabolism. mdpi.comdrugtargetreview.com Inducing steatosis in these cells with excess fatty acids can create an in vitro model of NAFLD, allowing researchers to study how the compound is handled in healthy versus diseased states. researchgate.netnih.gov

Adipocyte Models: Cell lines such as 3T3-L1 or human adipose-derived stem cells (hADSCs) can be differentiated into mature adipocytes. physiology.org These models are essential for studying lipid storage, lipolysis, and the secretion of adipokines in response to the compound. physiology.org

Cardiomyocyte Models: Given the compound's potential for myocardial imaging, cultured cardiomyocytes are critical for studying its uptake and retention mechanisms in heart cells.

In Vivo Models: Animal models are indispensable for studying the compound's biodistribution and metabolism at a systemic level.

Rodent Models of Metabolic Disease: Diet-induced obesity (DIO) models, as well as genetic models like ob/ob or db/db mice, can be used to investigate the compound's behavior in the context of metabolic syndrome, insulin resistance, and NAFLD. mdpi.compharmaron.com

Myocardial Ischemia Models: Surgical models of coronary artery ligation in rats or mice can be used to assess the compound's utility in imaging ischemic versus healthy heart tissue.

Advanced Imaging Techniques: The use of radio-labeled [¹²³I] or [¹²⁵I] versions of the compound allows for non-invasive, real-time imaging in animal models using Single-Photon Emission Computed Tomography (SPECT). nih.gov This can be combined with other modalities like bioluminescence imaging to create multi-faceted approaches for tracking fatty acid fluxes in vivo. nih.gov

Table 2: Relevant Experimental Models for Metabolic Studies

Model Type	Specific Model	Research Application	Key Outcomes	Citations
In Vitro	Differentiated 3T3-L1 or SGBS cells	Adipocyte Metabolism	Study of lipid uptake, storage, and stimulated lipolysis.	physiology.org
In Vitro	Hepatocyte-like cells (from iPSCs)	Liver Metabolism / NAFLD	Modeling lipid droplet accumulation and patient-specific disease phenotypes.	drugtargetreview.com
In Vivo	Diet-Induced Obesity (DIO) Mice	Metabolic Syndrome	Assess compound biodistribution in a state of obesity and insulin resistance.	mdpi.compharmaron.com
In Vivo	Myocardial Infarction Rat Model	Cardiac Metabolism & Imaging	Evaluate tracer uptake in ischemic vs. healthy myocardium.	nih.gov

Computational Chemistry and Modeling of Compound Behavior in Biological Systems

Computational methods offer a powerful, predictive approach to understanding the behavior of 19-Iodo-3-methyl-18-nonadecenoic acid at a molecular level, complementing experimental work.

Molecular Docking: This technique can be used to predict how the compound binds to the active sites of target proteins, such as fatty acid transport proteins, FABPs, or nuclear receptors. nih.govnih.gov By modeling the interactions, researchers can identify key amino acid residues involved in binding and predict the affinity of the compound for different targets. researchgate.net

Molecular Dynamics (MD) Simulations: MD simulations can provide insights into the dynamic behavior of the compound within a biological environment, such as a protein binding pocket or a lipid bilayer. nih.gov These simulations can reveal conformational changes in both the fatty acid and the protein upon binding and assess the stability of the resulting complex over time. nih.govnih.gov

COSMO-RS (Conductor-like Screening Model for Real Solvents): This modeling approach can be used to predict the solubility of the compound in different lipid-based systems, which is valuable for formulation development. nih.gov

These computational tools can guide future research by prioritizing experimental studies, helping to interpret experimental data, and providing a mechanistic framework for the compound's observed biological effects. researchgate.netnih.gov For example, modeling could help explain why the cis or trans configuration of the terminal double bond might affect binding to a particular enzyme or receptor.

Q & A

Basic Research Questions

Q. What are the key considerations for synthesizing 19-Iodo-3-methyl-18-nonadecenoic acid, and how can isotopic labeling (e.g., deuterated analogs) enhance mechanistic studies?

• Methodological Answer : Synthesis typically involves iodination of pre-functionalized unsaturated fatty acid precursors. A critical step is optimizing reaction conditions (e.g., temperature, iodine source stoichiometry) to avoid over-iodination or side reactions. Isotopic labeling (e.g., deuterated analogs like Nonanoic-2,2-d2 acid) can track reaction pathways or metabolic fate via mass spectrometry (MS) . Purification via column chromatography with monitoring by thin-layer chromatography (TLC) is recommended. For reproducibility, document retention factors (Rf) and solvent systems .

Q. How should researchers characterize the structural and purity profile of 19-Iodo-3-methyl-18-nonadecenoic acid?

• Methodological Answer : Use a combination of nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C, and DEPT-135 for stereochemical confirmation) and high-resolution MS (HRMS) for molecular weight validation. Compare spectral data with non-iodinated analogs (e.g., Nonadecanoic acid standards) to confirm substitution patterns . Purity assays (HPLC with UV/RI detection) should report retention times and integration ratios, with thresholds ≥95% for biological studies .

Q. What experimental protocols ensure stability of 19-Iodo-3-methyl-18-nonadecenoic acid during storage and handling?

• Methodological Answer : Store the compound in amber vials under inert gas (argon/nitrogen) at –20°C to prevent iodine loss or oxidative degradation. Conduct accelerated stability studies (e.g., 40°C/75% relative humidity for 4 weeks) and monitor via HPLC. Include degradation kinetics in supplementary materials .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity of 19-Iodo-3-methyl-18-nonadecenoic acid across cell lines or model organisms?

• Methodological Answer : Apply longitudinal analysis frameworks (e.g., cross-lagged panel modeling) to differentiate short-term vs. long-term effects . For example:

• Table 1 : Dose-Dependent Effects in Murine Models

Dose (μM)	Cell Viability (%) (24h)	Apoptosis Marker (Caspase-3) (48h)
10	85 ± 3	1.2 ± 0.3
50	62 ± 5	3.8 ± 0.6
100	41 ± 7	8.5 ± 1.2

• Use multivariate regression to control for confounding variables (e.g., lipid membrane composition differences) .

Q. What advanced techniques elucidate the metabolic pathways of 19-Iodo-3-methyl-18-nonadecenoic acid in vivo?

• Methodological Answer : Combine isotopic tracing (e.g., ¹³C-labeled analogs) with liquid chromatography-tandem MS (LC-MS/MS) to map metabolite profiles. For mechanistic insights, employ CRISPR-Cas9 knockouts of candidate enzymes (e.g., lipoxygenases) and compare metabolic flux .

Q. How can researchers address reproducibility challenges in studies involving 19-Iodo-3-methyl-18-nonadecenoic acid?

• Methodological Answer : Adopt the CONSORT-EHEALTH framework for reporting experimental variables (e.g., batch-to-batch purity, solvent residues) . Use hierarchical linear modeling (HLM) to account for lab-specific variances (e.g., temperature fluctuations during synthesis) .

Critical Analysis and Data Interpretation

Q. What statistical approaches are recommended for analyzing dose-response relationships with conflicting thresholds?

• Methodological Answer : Apply Bayesian model averaging to integrate conflicting datasets, assigning higher weights to studies with rigorous controls (e.g., internal standards for MS quantification). Report 95% credible intervals and Bayes factors .

Q. How should researchers design studies to distinguish between direct and indirect effects of 19-Iodo-3-methyl-18-nonadecenoic acid?

• Methodological Answer : Use mediation analysis with bootstrapping (e.g., 10,000 resamples) to quantify indirect effects via intermediates like reactive oxygen species (ROS). For example:

• Equation : Total Effect = Direct Effect + (Indirect Effect via ROS)
• Validate with siRNA silencing of ROS-generating enzymes (e.g., NADPH oxidase) .